Cas no 59330-91-5 (Acetic acid,[(hydroxytetradecyl)thio]-, monosodium salt (9CI))
59330-91-5 structure
Product Name:Acetic acid,[(hydroxytetradecyl)thio]-, monosodium salt (9CI)
CAS No:59330-91-5
MF:C16H31NaO3S
MW:326.470315217972
CID:368097
PubChem ID:44149827
Update Time:2025-04-19
Acetic acid,[(hydroxytetradecyl)thio]-, monosodium salt (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,[(hydroxytetradecyl)thio]-, monosodium salt (9CI)
- sodium [(hydroxytetradecyl)thio]acetate
- sodium,2-(14-hydroxytetradecylsulfanyl)acetate
- Sodium ((hydroxytetradecyl)thio)acetate
- sodium [(1-hydroxytetradecyl)sulfanyl]acetate
- 59330-91-5
- DTXSID60208065
- EINECS 261-701-7
-
- Inchi: 1S/C16H32O3S.Na/c17-13-11-9-7-5-3-1-2-4-6-8-10-12-14-20-15-16(18)19;/h17H,1-15H2,(H,18,19);/q;+1/p-1
- InChI Key: ILACQCOQFJCWQU-UHFFFAOYSA-M
- SMILES: S(CC(=O)[O-])CCCCCCCCCCCCCCO.[Na+]
Computed Properties
- Exact Mass: 326.18933
- Monoisotopic Mass: 326.18916030g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 16
- Complexity: 216
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 85.7Ų
Experimental Properties
- PSA: 60.36
Acetic acid,[(hydroxytetradecyl)thio]-, monosodium salt (9CI) Related Literature
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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